molecular formula C10H9F2I B8684385 5-(But-3-en-1-yl)-1,3-difluoro-2-iodobenzene CAS No. 797049-15-1

5-(But-3-en-1-yl)-1,3-difluoro-2-iodobenzene

Cat. No.: B8684385
CAS No.: 797049-15-1
M. Wt: 294.08 g/mol
InChI Key: MJAXTNRSNGKKDL-UHFFFAOYSA-N
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Description

5-(But-3-en-1-yl)-1,3-difluoro-2-iodobenzene is a useful research compound. Its molecular formula is C10H9F2I and its molecular weight is 294.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

797049-15-1

Molecular Formula

C10H9F2I

Molecular Weight

294.08 g/mol

IUPAC Name

5-but-3-enyl-1,3-difluoro-2-iodobenzene

InChI

InChI=1S/C10H9F2I/c1-2-3-4-7-5-8(11)10(13)9(12)6-7/h2,5-6H,1,3-4H2

InChI Key

MJAXTNRSNGKKDL-UHFFFAOYSA-N

Canonical SMILES

C=CCCC1=CC(=C(C(=C1)F)I)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.41 mol 1,3 difluoro-5-(3-butenyl)-benzene was added to a dry round bottom flask with 300 ml anhydrous tetrahydrofuran. After cooling under a nitrogen atmosphere to −70° C. a solution of 0.46 mol of n-butyllithium in 280 ml hexane was added. After stirring at −70° C. for 30 minutes a mixture of 0.46 mol of Iodine in 200 ml tetrahydrofuran was added slowly over 2 hours. The reaction was left to warm to room temperature overnight. The reaction was quenched by pouring onto ice/hydrochloric acid mixture. The layers were separated and the aqueous layer extracted twice with diethyl ether (2×100 ml). The combined organic layers were washed with 50 g sodium thiosulphate in 200 ml water to remove excess iodine, then with water (2×50 ml) and dried over anhydrous sodium sulphate. Removal of the solvent yielded 126 g of the title compound as a beige solid.
Quantity
0.41 mol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0.46 mol
Type
reactant
Reaction Step Two
Quantity
280 mL
Type
solvent
Reaction Step Two
Quantity
0.46 mol
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Three

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